Cas no 204771-75-5 (2-Ethyl-1,3-benzoxazol-5-amine)

2-Ethyl-1,3-benzoxazol-5-amine structure

204771-75-5 structure

Product Name:2-Ethyl-1,3-benzoxazol-5-amine

CAS No:204771-75-5

MF:C₉H₁₀N₂O

MW:162.188501834869

MDL:MFCD03791201

CID:909856

PubChem ID:2763695

Update Time:2025-09-22

2-Ethyl-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 2-Ethylbenzo[d]oxazol-5-amine
- 2-ETHYL-1,3-BENZOXAZOL-5-AMINE
- 2-ethylbenzoxazole-5-ylamine
- 204771-75-5
- SCHEMBL993416
- 5-Amino-2-ethyl-1,3-benzoxazole
- G29047
- 2-ethyl-1,3-benzoxazole-5-amine
- 5-Benzoxazolamine, 2-ethyl-
- 2-ethyl-1,3-benzoxazol-5-amine, AldrichCPR
- MFCD03791201
- A919695
- CRWOCBCQPVKWLI-UHFFFAOYSA-N
- 2W-0838
- AKOS000175773
- EN300-45506
- CS-0216504
- DTXSID00377103
- 2-Ethyl-1,3-benzoxazol-5-amine
- MDL： MFCD03791201
- Inchi： 1S/C9H10N2O/c1-2-9-11-7-5-6(10)3-4-8(7)12-9/h3-5H,2,10H2,1H3
- InChI Key： CRWOCBCQPVKWLI-UHFFFAOYSA-N
- SMILES： O1C(CC)=NC2C=C(C=CC1=2)N

Computed Properties

Exact Mass: 162.07900
Monoisotopic Mass: 162.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 52Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 76-77°C
Boiling Point: 299.8±13.0 °C at 760 mmHg
Flash Point: 135.1±19.8 °C
PSA: 52.05000
LogP: 2.55360
Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Ethyl-1,3-benzoxazol-5-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

2-Ethyl-1,3-benzoxazol-5-amine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Ethyl-1,3-benzoxazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043955-5g	2-Ethyl-1,3-benzoxazol-5-amine	204771-75-5	>95%	5g	11345CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043955-500mg	2-Ethyl-1,3-benzoxazol-5-amine	204771-75-5	>95%	500mg	2583CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043955-1g	2-Ethyl-1,3-benzoxazol-5-amine	204771-75-5	>95%	1g	3981CNY	2021-05-07
Chemenu	CM156731-5g	2-Ethyl-1,3-benzoxazol-5-amine	204771-75-5	95%	5g	$496	2021-06-08
Fluorochem	064961-1g	2-Ethyl-1,3-benzoxazol-5-amine	204771-75-5	97%	1g	￡71.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043955-5g	2-Ethyl-1,3-benzoxazol-5-amine	204771-75-5	>95%	5g	11345.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043955-500mg	2-Ethyl-1,3-benzoxazol-5-amine	204771-75-5	>95%	500mg	2583.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043955-1g	2-Ethyl-1,3-benzoxazol-5-amine	204771-75-5	>95%	1g	3981.0CNY	2021-07-10
Apollo Scientific	OR30966-1g	5-Amino-2-ethyl-1,3-benzoxazole	204771-75-5		1g	£71.00	2025-02-20
TRC	E939723-50mg	2-Ethyl-1,3-benzoxazol-5-amine	204771-75-5		50mg	$ 70.00	2022-06-02

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Cas no 204771-75-5 (2-Ethyl-1,3-benzoxazol-5-amine)

2-Ethyl-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Ethyl-1,3-benzoxazol-5-amine Security Information

2-Ethyl-1,3-benzoxazol-5-amine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Ethyl-1,3-benzoxazol-5-amine Pricemore >>

2-Ethyl-1,3-benzoxazol-5-amine Related Literature

204771-75-5 (2-Ethyl-1,3-benzoxazol-5-amine) Related Products